Cas no 132032-67-8 (4-[(3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-1-yn-1-yl]benzoic acid)

• Product Name: 4-[(3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-1-yn-1-yl]benzoic acid
• CAS No: 132032-67-8
• MF: C₂₀H₂₂O₂
• MW: 294.387485980988
• CID: 1234161
• Update Time: 2025-04-20

4-[(3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-1-yn-1-yl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3E)-4-(2,6,6-trimethylcyclohex-1-en-1-yl)but-3-en-1-yn-1-yl]benzoic acid
• benzoic acid, 4-[(3E)-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-3-buten-1-yn-1-yl]-
• 4-[(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-1-ynyl]benzoic acid

• Inchi： 1S/C20H22O2/c1-15-7-6-14-20(2,3)18(15)9-5-4-8-16-10-12-17(13-11-16)19(21)22/h5,9-13H,6-7,14H2,1-3H3,(H,21,22)/b9-5+
• InChI Key： BNVDMMYUHOFRII-WEVVVXLNSA-N
• SMILES： OC(C1C=CC(=CC=1)C#C/C=C/C1=C(C)CCCC1(C)C)=O

Computed Properties

• Exact Mass: 294.16206

Experimental Properties

• PSA: 37.3